Cas no 1247377-80-5 (4-methyl-2-(thiophene-3-carbonyl)pentanenitrile)

• Product Name: 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile
• CAS No: 1247377-80-5
• MDL: MFCD16068907
• CID: 4580437
• PubChem ID: 61646873
• Update Time: 2025-06-19

4-methyl-2-(thiophene-3-carbonyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile

• MDL： MFCD16068907

Additional information on 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile

Research Briefing on 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile (CAS: 1247377-80-5): Recent Advances and Applications

4-methyl-2-(thiophene-3-carbonyl)pentanenitrile (CAS: 1247377-80-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene-carbonyl and nitrile functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile involves multi-step organic reactions, with a key emphasis on optimizing yield and purity. Recent advancements in catalytic methods and green chemistry approaches have improved the efficiency of its production. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity, ensuring its suitability for further biological and chemical studies.

In the realm of medicinal chemistry, 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile has been investigated for its potential as a pharmacophore in drug design. Preliminary studies suggest that its unique structure may interact with specific biological targets, such as enzymes or receptors, making it a candidate for the development of novel therapeutics. For instance, its thiophene moiety has been linked to anti-inflammatory and antimicrobial properties, while the nitrile group may contribute to its metabolic stability and bioavailability.

Recent in vitro and in vivo studies have explored the compound's biological activities. One study highlighted its inhibitory effects on certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Another study investigated its role in modulating oxidative stress pathways, indicating possible applications in neurodegenerative diseases. These findings, while preliminary, underscore the compound's versatility and warrant further investigation.

Despite its promise, challenges remain in the development and application of 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed to facilitate its transition from the laboratory to clinical settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-methyl-2-(thiophene-3-carbonyl)pentanenitrile (CAS: 1247377-80-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration. Continued research and development efforts will be crucial to fully understand its mechanisms of action and translate these findings into practical applications.